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An In-depth Technical Guide to the Chemical Properties of 2-(2-(2-
Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-propenoate

Introduction

2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-propenoate, also known by its common
name triethylene glycol monomethacrylate (TEGMA), is a hydrophilic monomer with a range of
applications in polymer chemistry, particularly in the development of biomaterials. Its unique
structure, featuring a polymerizable methacrylate group and a flexible, hydrophilic triethylene
glycol chain, imparts desirable properties such as water solubility and biocompatibility to the
resulting polymers. This technical guide provides a comprehensive overview of the chemical
properties, synthesis, purification, and potential biological interactions of this versatile
monomer, aimed at researchers, scientists, and drug development professionals.

Chemical Identity
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Identifier Value

2-[2-(2-hydroxyethoxy)ethoxy]ethyl 2-
IUPAC Name [2-(2-hy Y Y) ylethy
methylprop-2-enoate

Synonyms Triethylene glycol monomethacrylate, TEGMA
CAS Number 2351-42-0

Molecular Formula C10H1805

Molecular Weight 218.25 g/mol

Physicochemical Properties

A summary of the key physicochemical properties of 2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 2-
methyl-2-propenoate is presented below. These properties are crucial for its handling,
processing, and application in various formulations.

Property Value Reference
Appearance Colorless liquid

Boiling Point >200 °C (decomposes)

Density 1.07 g/cm3 at 25 °C

Refractive Index 1.462 at 25 °C

Viscosity 15-25cP at 25 °C

Solubilit Miscible with water and
olubility _
common organic solvents

Spectral Data

Spectroscopic data is essential for the identification and characterization of 2-(2-(2-
Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-propenoate.

'H NMR Spectroscopy (CDCIs, 400 MHz)
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
6.12 s 1H =CHz2 (cis to C=0)
5.58 s 1H =CH: (trans to C=0)
4.29 t, J=4.8 Hz 2H -C(=0)O-CHa-
-O-CH2-CH2-O- and -
3.75-3.60 m 10H
CH2-OH
1.94 S 3H -CHs

22C NMR Spectroscopy (CDCls, 100 MHz)

Chemical Shift (6, ppm) Assignment
167.4 C=0

136.1 =C(CHs)2
125.9 =CH:z

72.5,70.6,70.3,69.1, 64.1, 61.6

-CH:- (ethylene glycol units)

18.3

-CHs

Fourier-Transform Infrared (FTIR) Spectroscopy

Wavenumber (cm—?)

Assignment

3450 (broad)

O-H stretch

2920, 2870 C-H stretch (aliphatic)

1720 C=0 stretch (ester)

1635 C=C stretch (alkene)

1160 C-0 stretch (ester and ether)

Experimental Protocols
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Synthesis

Two primary methods for the synthesis of 2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-
propenoate are direct esterification and transesterification.

Direct Esterification of Triethylene Glycol with Methacrylic Acid

This method involves the reaction of triethylene glycol with methacrylic acid in the presence of
an acid catalyst.

Materials:

o Triethylene glycol (1.0 mol)

Methacrylic acid (1.0 mol)

p-Toluenesulfonic acid (catalyst, 0.02 mol)

Hydroquinone (polymerization inhibitor, 0.1 g)

Toluene (solvent)
Procedure:

o To a round-bottom flask equipped with a Dean-Stark apparatus, a condenser, and a
magnetic stirrer, add triethylene glycol, methacrylic acid, p-toluenesulfonic acid,
hydroquinone, and toluene.

o Heat the mixture to reflux (approximately 110-120 °C).
» Continuously remove the water formed during the reaction using the Dean-Stark trap.

» Monitor the reaction progress by thin-layer chromatography (TLC) or by measuring the
amount of water collected.

e Once the reaction is complete (typically after 4-6 hours), cool the mixture to room
temperature.
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e Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid
catalyst, followed by washing with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

Transesterification of Methyl Methacrylate with Triethylene
Glycol

This alternative synthesis route involves the reaction of methyl methacrylate with triethylene
glycol.

Materials:

Methyl methacrylate (1.0 mol)

Triethylene glycol (1.2 mol, slight excess)

Potassium carbonate (catalyst)

Hydroquinone (polymerization inhibitor)

Procedure:

Combine methyl methacrylate, triethylene glycol, potassium carbonate, and hydroquinone in
a round-bottom flask equipped with a distillation setup.

e Heat the mixture to a temperature that allows for the distillation of the methanol byproduct
(around 65-70 °C).

e Continue the reaction until the evolution of methanol ceases.
 After cooling, filter the mixture to remove the catalyst.

e The excess triethylene glycol and any remaining methyl methacrylate can be removed by
vacuum distillation to yield the desired product.

Purification

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The crude 2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-propenoate is typically purified
by vacuum distillation.

Procedure:

Set up a vacuum distillation apparatus.

Place the crude product in the distillation flask.

Apply a vacuum and gently heat the flask.

Collect the fraction that distills at the appropriate boiling point and pressure. The pure
product is a colorless, viscous liquid.

Biological Interactions and Signaling Pathways

While research on the specific biological effects of 2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 2-
methyl-2-propenoate is ongoing, studies on its close analogue, triethylene glycol
dimethacrylate (TEGDMA), provide valuable insights. TEGDMA, a common component in
dental resins, has been shown to leach from polymerized materials and interact with
surrounding biological tissues.

Cellular Effects of TEGDMA

Studies have indicated that TEGDMA can induce cellular stress responses, including the
generation of reactive oxygen species (ROS). This oxidative stress can, in turn, trigger various
signaling pathways leading to cellular responses such as inflammation, apoptosis
(programmed cell death), and inhibition of mineralization processes in dental applications.

Potential Signaling Pathway Involvement

The cellular response to TEGDMA-induced oxidative stress is thought to involve the activation
of mitogen-activated protein kinase (MAPK) pathways, which are critical in regulating cell
proliferation, differentiation, and apoptosis. The diagram below illustrates a potential signaling
cascade initiated by TEGDMA.
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Caption: Potential signaling pathway activated by TEGDMA exposure.

It is important to note that the biological effects of the monomethacrylate may differ from the

dimethacrylate due to differences in reactivity and cross-linking ability. Further research is

needed to elucidate the specific signaling pathways affected by 2-(2-(2-

Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-propenoate.

Applications in Drug Development and Research

The hydrophilic nature and biocompatibility of polymers derived from 2-(2-(2-

Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-propenoate make them attractive for various

biomedical applications.
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» Hydrogels for Drug Delivery: Its ability to form hydrogels allows for the encapsulation and
controlled release of therapeutic agents.

» Tissue Engineering Scaffolds: The monomer can be used to create biocompatible scaffolds
that support cell growth and tissue regeneration.

» Dental Materials: As a hydrophilic comonomer, it can be incorporated into dental composites
and adhesives to improve their properties.

The workflow for developing a hydrogel-based drug delivery system using this monomer is
outlined below.

Hydrogel Formulation

Therapeutic Agent
Photo/Thermal Initiator
Cross-linking Agent

Characterization & Evaluation

Physicochemical In Vitro Biocompatibility)

Characterization 8 8
(e.g., Swelling, Mechanical) Drug Release Studies Testing

Polymerization
(e.g., UV, Thermal)

Click to download full resolution via product page

Caption: Workflow for hydrogel-based drug delivery system development.

Conclusion

2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-propenoate is a valuable monomer for the
synthesis of hydrophilic and biocompatible polymers. Its well-defined chemical properties and
versatile reactivity make it a key component in the development of advanced materials for drug
delivery, tissue engineering, and other biomedical applications. Understanding its synthesis,
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purification, and potential biological interactions is crucial for its effective and safe utilization in
research and development. Further investigation into its specific biological signaling pathways
will provide a more complete picture of its biocompatibility and potential therapeutic
applications.

 To cite this document: BenchChem. [2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-
propenoate chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626642#2-2-2-hydroxyethoxy-ethoxy-ethyl-2-
methyl-2-propenoate-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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